Cas no 268220-92-4 (Ferrocene, 1,1'-bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]-, stereoisomer)

• Product Name: Ferrocene, 1,1'-bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]-, stereoisomer
• CAS No: 268220-92-4
• MF: C₂₈H₃₆FeP₂-₁₀
• MW: 490.4
• CID: 5248614
• PubChem ID: 170906967
• Update Time: 2025-05-20

Ferrocene, 1,1'-bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]-, stereoisomer Chemical and Physical Properties

Names and Identifiers

• Ferrocene, 1,1'-bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]-, stereoisomer
• 268220-92-4
• 1,1'-Bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]ferrocene stereoisomer
• G67988

• Inchi： 1S/2C14H18P.Fe/c2*1-10(2)13-9-14(11(3)4)15(13)12-7-5-6-8-12;/h2*10-11,13-14H,9H2,1-4H3;/q2*-1;+2/t2*13-,14-;/m11./s1
• InChI Key： IUCLQLHONZQIJU-IVFGLXDUSA-N
• SMILES： C([C@H]1C[C@H](C(C)C)[P@]1[C-]12C3=C4C5=C1[Fe+2]16782345C2C1=C6[C-]7([P@@]1[C@@H](C(C)C)C[C@@H]1C(C)C)C8=2)(C)C

Computed Properties

• Exact Mass: 490.164161g/mol
• Monoisotopic Mass: 490.164161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Ferrocene, 1,1'-bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]-, stereoisomer

Introduction to Ferrocene, 1,1'-bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]-, stereoisomer (CAS No. 268220-92-4)

The compound Ferrocene, 1,1'-bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]-, stereoisomer, identified by its CAS number 268220-92-4, represents a fascinating molecule in the realm of organometallic chemistry and pharmaceutical research. This unique compound belongs to the class of ferrocene derivatives, which are renowned for their versatile applications in catalysis, materials science, and medicinal chemistry. The presence of the bulky (2R,4R)-2,4-dipropyl-1-phosphetanyl groups at the 1,1'-positions of the ferrocene core introduces a significant steric effect, which can influence its reactivity and potential biological activities.

In recent years, there has been a growing interest in ferrocene-based compounds due to their unique electronic properties and potential therapeutic benefits. Ferrocenes are known for their ability to act as redox-active species, making them valuable in the development of electrochemical sensors and catalysts. Additionally, their rigid planar structure and ability to undergo metalation make them attractive candidates for drug design. The specific stereoisomer of Ferrocene, 1,1'-bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]- is particularly intriguing because the stereochemistry can significantly impact its interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The (2R,4R)-2,4-dipropyl-1-phosphetanyl moiety introduces a chiral center, which is crucial for many biological processes. Chiral drugs often exhibit enhanced selectivity and efficacy compared to their racemic counterparts. The research on this specific ferrocene derivative has shown promising results in preliminary studies aimed at identifying novel pharmacophores for various therapeutic applications. For instance, studies have suggested that such compounds may have potential in the treatment of neurological disorders due to their ability to cross the blood-brain barrier and interact with specific receptors.

The synthesis of Ferrocene, 1,1'-bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]- is a complex process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the phosphetanyl groups necessitates advanced synthetic techniques such as transition metal-catalyzed coupling reactions. Recent advancements in synthetic methodologies have made it possible to produce such complex molecules with greater efficiency and precision. These improvements have not only facilitated the study of this compound but also opened up new avenues for its application in various fields.

In terms of biological activity, the presence of the bulky substituents can influence both the solubility and bioavailability of the compound. This has led researchers to explore different derivatives to optimize these properties while maintaining or enhancing biological activity. For example, modifications aimed at improving water solubility have been investigated as a means to enhance oral bioavailability or improve delivery systems for targeted therapies. The stereochemical purity of Ferrocene, 1,1'-bis[(2R,4R)-2,4-dipropyl-1-phosphetanyl]- is also critical for ensuring consistent biological responses.

The role of ferrocenes in catalysis cannot be overstated. Their redox-active nature allows them to participate in a variety of chemical transformations that are otherwise difficult to achieve with traditional organic compounds. In recent years，there has been significant progress in developing ferrocene-based catalysts for asymmetric synthesis，a field where chiral molecules are used to induce enantioselective reactions。The use of such catalysts has revolutionized many areas of organic synthesis，including pharmaceutical manufacturing。The specific catalyst derived from Ferrocene，1，1'－bis[(2R，4R)－2，4－dipropyl－1－phosphetanyl]－ has shown promise in facilitating enantioselective reactions with high yields and excellent enantiomeric excesses。These achievements highlight the importance of this compound not only as a potential drug candidate but also as a valuable tool in synthetic chemistry。

The future prospects for research on this compound are vast。With ongoing advancements in synthetic chemistry and computational methods，the possibilities for exploring new derivatives and applications are nearly limitless。One particularly exciting area is the use of ferrocenes in photodynamic therapy，where their ability to generate reactive oxygen species under light irradiation can be harnessed to kill cancer cells selectively。Additionally，the development of new imaging agents based on ferrocenes has shown great promise，with these compounds being used for both diagnostic and therapeutic purposes。

In conclusion，Ferrocene，1，1'－bis[(2R，4R)－2，4－dipropyl－1－phosphetanyl]－ (CAS No. 268220-92-4) is a remarkable molecule with significant potential in both pharmaceutical research and catalysis。Its unique structure and properties make it an excellent candidate for further study，and ongoing research continues to uncover new possibilities for its application。As our understanding of organometallic chemistry grows，so too does our appreciation for compounds like this one，which push the boundaries of what is possible at the interface between chemistry and biology。